Cas no 7328-91-8 (2,2-Dimethylpropanediamine)

2,2-Dimethylpropanediamine structure
2,2-Dimethylpropanediamine structure
Product Name:2,2-Dimethylpropanediamine
CAS No:7328-91-8
MF:C5H14N2
MW:102.178061008453
MDL:MFCD00009801
CID:564076
PubChem ID:81770
Update Time:2025-04-19

2,2-Dimethylpropanediamine Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethylpropane-1,3-diamine
    • 2,2-Dimethyl-1,3-propanediamine
    • 1,3-Propanediamine,2,2-dimethyl-
    • 1,3-Diamino-2,2-dimethylpropane
    • Neopentanediamine
    • (3-Amino-2,2-dimethylpropyl)amine
    • 1,2-Diamino-2,2-dimethylpropane
    • 2,2-Dimethyl-1,3-diaminopropane
    • NSC17719
    • D1570
    • EINECS 230-819-0
    • SCHEMBL42682
    • NCI60_001478
    • G6M3PC2JB8
    • NSC 17719
    • UNII-G6M3PC2JB8
    • D89885
    • 7328-91-8
    • 2,2-dimethyl-1,3-propylenediamine
    • CCG-37642
    • DS-2779
    • 2,2-dimethyl-1,3-propane diamine
    • NCGC00096348-01
    • 2,2-Dimethyl-1,3-propanediamine, 99%
    • NCI17719
    • W-104457
    • NCIStruc1_001790
    • EN300-19033
    • Neopentylenediamine
    • 2,2-Dimethyltrimethylenediamine
    • NSC-17719
    • InChI=1/C5H14N2/c1-5(2,3-6)4-7/h3-4,6-7H2,1-2H3
    • NCIStruc2_000295
    • 2,3-propanediamine
    • DDHUNHGZUHZNKB-UHFFFAOYSA-
    • 2,2 dimethyl-1,3-propanediamine
    • NS00021342
    • AKOS000119242
    • CS-0077143
    • CHEMBL369230
    • AI3-28052
    • Neopentyldiamine
    • FT-0609252
    • 1,3-Propanediamine, 2,2-dimethyl-
    • NCGC00013229
    • NEOPENTYLDIAMINE; 1,3-PROPANEDIAMINE, 2,2-DIMETHYL-
    • DTXSID0064628
    • NCGC00013229-02
    • MFCD00009801
    • DB-055743
    • propane, 1,3-diamino-2,2-dimethyl-
    • 2,2-Dimethylpropanediamine
    • MDL： MFCD00009801
    • Inchi： 1S/C5H14N2/c1-5(2,3-6)4-7/h3-4,6-7H2,1-2H3
    • InChI Key： DDHUNHGZUHZNKB-UHFFFAOYSA-N
    • SMILES： NCC(C)(C)CN

Computed Properties

  • Exact Mass: 102.11600
  • Monoisotopic Mass: 102.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 44
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.862
  • Melting Point: 29-31°C
  • Boiling Point: 65°C/15mmHg(lit.)
  • Flash Point: 47 ºC
  • Refractive Index: 1.4566
  • PH: 11.2 (10.1g/l, H2O, 20℃)
  • PSA: 52.04000
  • LogP: 1.33060
  • Solubility: Not available

2,2-Dimethylpropanediamine Security Information

2,2-Dimethylpropanediamine Customs Data

  • HS CODE：2921290000
  • Customs Data：

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

2,2-Dimethylpropanediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D471525-5g
2,2-Dimethylpropanediamine
 7328-91-8
5g
 $ 50.00 2022-06-05
TRC
D471525-25g
2,2-Dimethylpropanediamine
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25g
 $121.00 2023-05-18
TRC
D471525-50g
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50g
 $ 160.00 2022-06-05
TRC
D471525-100g
2,2-Dimethylpropanediamine
 7328-91-8
100g
 $345.00 2023-05-18
Apollo Scientific
OR4925-25g
2,2-Dimethylpropane-1,3-diamine
 7328-91-8
25g
 £29.00 2025-02-20
Apollo Scientific
OR4925-100g
2,2-Dimethylpropane-1,3-diamine
 7328-91-8
100g
 £80.00 2025-02-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D831571-5ml
2,2-Dimethyl-1,3-propanediamine
 7328-91-8 97%
5ml
 ￥149.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D831571-25ml
2,2-Dimethyl-1,3-propanediamine
 7328-91-8 97%
25ml
 ￥419.00 2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D831571-100ml
2,2-Dimethyl-1,3-propanediamine
 7328-91-8 97%
100ml
 ￥1,299.00 2022-01-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D1570-25G
2,2-Dimethyl-1,3-propanediamine
 7328-91-8 >98.0%(GC)(T)
25g
 ¥430.00 2024-04-15

2,2-Dimethylpropanediamine Production Method

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